Cas no 50396-51-5 (2,4-Dimethyl-6-hydroxycinnamic acid)

• Product Name: 2,4-Dimethyl-6-hydroxycinnamic acid
• CAS No: 50396-51-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5001385
• Update Time: 2025-05-24

2,4-Dimethyl-6-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-hydroxycinnamic acid

• Inchi： 1S/C11H12O3/c1-7-5-8(2)9(10(12)6-7)3-4-11(13)14/h3-6,12H,1-2H3,(H,13,14)/b4-3+
• InChI Key： VKRAKKNTXHLKJN-ONEGZZNKSA-N
• SMILES： OC1=CC(C)=CC(C)=C1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Additional information on 2,4-Dimethyl-6-hydroxycinnamic acid

2,4-Dimethyl-6-Hydroxycinnamic Acid: A Comprehensive Overview

2,4-Dimethyl-6-hydroxycinnamic acid, also known by its CAS number 50396-51-5, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound belongs to the class of phenolic acids, which are widely recognized for their antioxidant properties and roles in plant defense mechanisms. The structure of 2,4-dimethyl-6-hydroxycinnamic acid consists of a cinnamic acid backbone with methyl groups at positions 2 and 4, and a hydroxyl group at position 6. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological functions.

Recent studies have highlighted the importance of 2,4-dimethyl-6-hydroxycinnamic acid in the context of plant secondary metabolism. Researchers have identified this compound as a key intermediate in the biosynthesis of various phenolic compounds, particularly in certain species of plants such as Rubus and Fragaria. Its presence in these plants suggests a role in protecting against oxidative stress and environmental challenges. Moreover, the compound has been isolated from traditional herbal remedies, indicating its potential use in folk medicine for treating inflammatory conditions and other ailments.

The chemical synthesis of 2,4-dimethyl-6-hydroxycinnamic acid has been explored through several routes, including microbial fermentation and enzymatic transformations. These methods offer sustainable alternatives to traditional chemical synthesis, aligning with the growing demand for eco-friendly production processes. For instance, researchers have successfully utilized recombinant bacteria to produce this compound by engineering metabolic pathways that enhance its biosynthesis. Such advancements not only improve yield but also reduce the environmental footprint associated with its production.

In terms of biological activity, 2,4-dimethyl-6-hydroxycinnamic acid has demonstrated potent antioxidant properties, making it a promising candidate for use in food additives and cosmetic products. Antioxidants are essential for preventing oxidative damage to cells and biomolecules, which is a major contributor to aging and various degenerative diseases. Studies have shown that this compound effectively scavenges free radicals and inhibits lipid peroxidation, thereby offering protection against oxidative stress. Furthermore, its ability to modulate cellular signaling pathways involved in inflammation has led to investigations into its anti-inflammatory potential.

The application of 2,4-dimethyl-6-hydroxycinnamic acid extends beyond health-related fields. It has been explored as a natural preservative in food products due to its antimicrobial properties. Research indicates that this compound can inhibit the growth of pathogenic bacteria such as E. coli and S. aureus, making it a viable alternative to synthetic preservatives that are often associated with safety concerns. Additionally, its role as a flavor enhancer in food and beverages has been studied, highlighting its potential as a natural additive that can improve sensory attributes without compromising safety.

In the cosmetics industry, the compound's ability to protect skin cells from UV-induced damage has been extensively studied. UV radiation is a major cause of skin aging and cancer; thus, compounds like 2,4-dimethyl-6-hydroxycinnamic acid that can mitigate these effects are highly sought after. Recent findings suggest that this compound can enhance the skin's natural defense mechanisms by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These enzymes play critical roles in neutralizing reactive oxygen species (ROS) generated by UV exposure.

The pharmacological potential of 2,4-dimethyl-6-hydroxycinnamic acid is further underscored by its anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells from damage. This selective cytotoxicity makes it an attractive candidate for drug development targeting various malignancies. Moreover, its ability to modulate key oncogenic pathways such as NF-kB and MAPK suggests a multifaceted approach to cancer therapy.

In conclusion, 2,4-dimethyl-6-hydroxycinnamic acid, with its CAS number 50396-51-5, represents a versatile compound with applications spanning from food science to pharmaceuticals. Its unique chemical structure underpins its diverse biological activities, which are increasingly being elucidated through cutting-edge research methodologies. As our understanding of this compound deepens, it is likely to find even more innovative uses across various industries while contributing to advancements in human health and well-being.